7-Ethynyl-1H-indazole
Overview
Description
7-Ethynyl-1H-indazole is a heterocyclic compound that has attracted significant attention in the scientific community due to its potent biological activities. The compound is a versatile scaffold that has been used for the development of various therapeutic agents, including anticancer, anti-inflammatory, and analgesic drugs.
Scientific Research Applications
Antitumor Activity
7-Ethynyl-1H-indazole derivatives have been extensively studied for their potential as antitumor agents. They have shown inhibitory activities against various human cancer cell lines, including lung (A549), chronic myeloid leukemia (K562), prostate (PC-3), and hepatoma (Hep-G2) cells . These compounds can induce apoptosis and affect the cell cycle, potentially through mechanisms involving the inhibition of Bcl2 family members and the p53/MDM2 pathway .
Synthesis and Biological Perspectives
The synthesis of indazole-containing derivatives is a significant area of research due to their diverse biological activities. These activities include anti-inflammatory, antiarrhythmic, antitumor, antifungal, antibacterial, and anti-HIV activities . The versatility of functional groups that can be attached to the indazole core allows for the development of compounds with a wide range of pharmacological properties .
PI3Kδ Inhibitors for Respiratory Diseases
Indazole derivatives have been synthesized as selective phosphoinositide 3-kinase delta (PI3Kδ) inhibitors. These inhibitors are particularly relevant for the treatment of respiratory diseases. The structure-based design approach has led to the discovery of compounds that show promise in this therapeutic area .
Chemotherapy Drug Development
The development of chemotherapy drugs is another application where 7-Ethynyl-1H-indazole derivatives are being explored. The need for drugs with high efficiency and low toxicity in cancer treatment has driven research into novel indazole-based compounds that can overcome the limitations of current chemotherapy drugs .
Anticancer Drug Scaffolds
Indazole compounds serve as scaffolds for the development of anticancer drugs. Their structural motifs are found in several FDA-approved drugs, such as niraparib, used for the treatment of various cancers, and pazopanib, a tyrosine kinase inhibitor for renal cell carcinoma .
Nitrogenous Heterocycles in Natural Products
Indazoles are important nitrogen-containing heterocycles that form the building blocks for many bioactive natural products and commercially available drugs. Their presence in synthetic compounds has been associated with a wide range of pharmacological activities, making them valuable in drug discovery and development .
properties
IUPAC Name |
7-ethynyl-1H-indazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2/c1-2-7-4-3-5-8-6-10-11-9(7)8/h1,3-6H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZRGQMHAEDLRBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC=CC2=C1NN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Ethynyl-1H-indazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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